Cas no 916336-47-5 (Borane, tris[2,4,6-tris(trifluoromethyl)phenyl]-)

• Product Name: Borane, tris[2,4,6-tris(trifluoromethyl)phenyl]-
• CAS No: 916336-47-5
• MF: C₂₇H₆BF₂₇
• MW: 854.104442119598
• CID: 786863
• PubChem ID: 71428746
• Update Time: 2025-04-19

Borane, tris[2,4,6-tris(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Borane, tris[2,4,6-tris(trifluoromethyl)phenyl]-
• tris[2,4,6-tris(trifluoromethyl)phenyl]borane
• tris[2,4,6-tris(trifluoromethyl)phenyl] borane
• DTXSID10847463
• ZSOIGXOJCZHDIT-UHFFFAOYSA-N
• 916336-47-5

• Inchi： 1S/C27H6BF27/c29-19(30,31)7-1-10(22(38,39)40)16(11(2-7)23(41,42)43)28(17-12(24(44,45)46)3-8(20(32,33)34)4-13(17)25(47,48)49)18-14(26(50,51)52)5-9(21(35,36)37)6-15(18)27(53,54)55/h1-6H
• InChI Key： ZSOIGXOJCZHDIT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1B(C1C(C(F)(F)F)=CC(C(F)(F)F)=CC=1C(F)(F)F)C1C(C(F)(F)F)=CC(C(F)(F)F)=CC=1C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 854.0131407g/mol
• Monoisotopic Mass: 854.0131407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 55
• Rotatable Bond Count: 3
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų